The effect of Nd microalloying on the microstructure and corrosion behavior of extruded Mg-6Al-3Sn-2Zn (ATZ632) alloys was investigated. The addition of Nd (0.45 wt.%) into the ATZ632 alloy resulted in the formation of a NdZn1.66Al2.34 phase with a relatively low Volta potential of 68 ~ 78 mV. The polarization resistance of this alloy was calculated to be 564.33 ohm cm2, which is approximately 7.7 times slower than that of the ATZ632 alloy. The main factors for improving the corrosion resistance of the extruded ATZ632 alloy with 0.45 wt.% Nd addition are: (1) the Nd2O3 prevention of Cl− from passing through the corrosion film; (2) the formation of denser and more uniform corrosion films; and (3) the grain refinement and wakening of the (0001) base-plane texture.

The corrosion behavior and mechanism of 316 stainless steel (316SS) immersed in liquid Pb were investigated in Ar at 650 and 750 °C, respectively. The oxidation corrosion first dominated at 650 °C. The outer layer of the corroded 316SS surface was the loose iron oxide layer, and the inner layer was dense Fe-Cr spinel. However, the selective dissolution of Ni and Cr was dominant at first at 750 °C, and the O diffused to the interface increased with time, then an inner oxide layer is formed with Ni, Cr, and Fe in inner layer of the matrix. The sizes of pores formed by the dissolution gradually increased with the corrosion time increase, and the dissolved area was also partially transformed into the whole. The selective dissolution corrosion of the corroded 316SS was dominant at 750 °C with the time increase. The interaction mechanism between the liquid lead and 316SS was revealed.

Nanoparticle-reinforced metal matrix composite coating has become the focus of material surface engineering research due to its unique properties. In this study, pure Ni, Ni-Al2O3, Ni-PTFE and Ni-Al2O3-PTFE composite coatings were obtained by jet electrodeposition, and the strengthening function of nanoparticles on pure Ni coating was explored. By designing a combination scheme of the concentration of Al2O3 and PTFE nanoparticles in the electroplating solution, the deposition quality and mechanical properties of Ni-Al2O3-PTFE nanocomposite coating were discussed. The surface morphology, element content, phase structure and related performance of different coatings were detected by scanning electron microscopy (SEM), x-ray diffraction (XRD), ball-plate tribometer, nanoindentation tester and other equipment. The results show that the introduction of nanoparticles significantly improves the comprehensive properties of Ni-based coatings. In addition, with the continuous addition of Al2O3 and PTFE nanoparticles in the plating solution, the wear resistance and toughness of the Ni-Al2O3-PTFE nanocomposite coating appears a variation regulation of first strengthening and then weakening. Under the conditions of 40 mL/L Al2O3 and 10 mL/L PTFE nanoparticles, the average friction coefficient and surface roughness can be as low as 0.09 and 42 nm, respectively, and the elastic recovery ratio can be as high as 0.46. In this moment, the composite coating displays outstanding tribological properties and elastoplastic properties. The implementation of this study is expected to promote the rapid development of the co-deposition of multiple nanoparticles and the performance strengthening process of composite coatings.

Diffusion welding of YG8 and 40Cr was carried out by spark plasma sintering. The influence of Ni interlayer with different thicknesses varying from 0 to 500 μm on the welding morphology and mechanical properties of joints was studied. The fracture position moved from the cemented carbide substrate toward the connection interface with the increase in the thickness of the Ni intermediate layer. The joint with nickel-free interlayer and 100-μm thick fractured during electrical discharge machining due to the large residual stress. The bending strength of the joints enhanced with the increase in the Ni intermediate layer from 200 to 300 μm, and a maximum flexural strength of 982 MPa was obtained with the thickness of the Ni intermediate layer to be 300 μm, which was up to 97% of the strength of the cemented carbide substrate. However, the further increase in Ni intermediate layer from 300 to 500 μm resulted in a decrease in the bending strength, which was due to the coupled effects of residual stress and interlayer plastic constraint. Besides, fracture cracks were also observed at the interface of Ni/40Cr with the thickness of Ni intermediate layer to be 400 and 500 μm. The formation of Kirkendall pores in the interface of Ni/40Cr due to different diffusion coefficients of Fe (1.468 × 10−14 m2/s) and Ni (2.15 × 10−14 m2/s) was responsible for the crack initiation and propagation in the Ni/40Cr interface.

This study investigates the microstructure evolution of inhomogenized 7050 aluminum alloy through hot compression tests performed on the Gleeble−3800 thermal simulation machine. The effects of deformation temperature, strain rate, and height reduction on the microstructure are studied using various analytical techniques including optical microscopy, electron backscatter diffraction (EBSD), and transmission electron microscopy. The results reveal that an increase in temperature enhances dynamic recovery and leads to an increase and subsequent decrease in the content of low-angle boundary (LAB) with a maximum value observed at 200 °C. Furthermore, the ratio and conversion amount of LAB decrease with a decrease in strain rate. The static recrystallization (SRX) is found to be strongly influenced by height reduction, and a 20% height reduction ensures complete SRX without grain growth. In order to evaluate the homogeneity of the microstructure, a coefficient (K) is introduced, and a novel method of microstructure homogeneity regulation is proposed based on both microstructure morphology characteristics and the coefficient (K). The study finds that microstructure homogeneity can be efficiently regulated by cumulative deformation of 20% height reduction and solution treatment in combination, with a deformation temperature of 200 °C at a strain rate of 1 s-1.Graphical Abstract

Powder metallurgy is an effective method to produce Cu-Al-based alloys for automotive and aerospace engineering components. The finer grain size, low cost, and low-temperature synthesis make this process more suitable than the other conventional production method such as melting and casting. The addition of Ni (austenite stabilizer) into the Cu increases the stability of Cu and refines the grain size. Again, the addition of Ni into the Cu-Al alloy increases the strength and hardness. In the present work, Cu-12Al alloys are developed by varying the wt.% of Ni content from 0 to 8 using powder metallurgy process through mechanical alloying method. Mechanical alloyed powder mixture is compacted by applying a load of 5 tons and sintered at 850 °C for 1 h under nitrogen atmosphere. It is found that α-Cu, γ2-Cu9Al4, and NiAl phases are presented in the Cu-12Al-Ni alloy which influences the properties of the alloy. The theoretical, sintered, and relative density values are decreased with increasing the wt.% of Ni content. However, the Vickers hardness of the alloy is improved by increasing the wt.% of Ni content up to 4 wt.% and then reduced for 8 wt.% of Ni content due to the coarsening and network-type structure of the NiAl phase. A higher amount of wear loss or wear rate is observed for the Cu-12Al and Cu-12Al-2Ni alloy than the Cu-12Al-4Ni and Cu-12Al-8Ni alloy. The presence of oxygen peaks in the EDS analysis revealed that an oxidative type of wear is occurred for the Cu-12Al alloy samples with varying the wt.% of Ni content. The electrochemical corrosion analysis revealed that the rate of corrosion is higher for Cu-12Al alloy without Ni. However, the rate of corrosion is reduced by increasing the wt.% of Ni content from 2 to 8.

Milling difficult-to-machine metals like titanium alloys requires a precise surface finish at the nanoscale levels. This examines the surface properties of the Ti-6Al-4V alloy when milled in a tungsten carbide tool coated with TiAlN. With the latest technological improvements, more awareness is being developed to utilize the field of Machine learning. This research is focused on different Machine learning algorithms such as Neural networks (NN), Linear Regression analysis (LR), and Hyperplane based Support Vector Regression (SVR) are being employed to predict the accuracy of the cutting force and Surface finish (Ra) model during milling of Titanium alloy machining. The cutting force is simulated using the AdvantEdge software and compared the results with experimental values using a PVD-coated cemented tungsten carbide tool coated with TiAlN. Taguchi analysis was applied to the milling process in dry conditions using various cutting speeds (120-180 m/min), feed rates (0.05-0.1 mm/tooth), and depths of cut (0.5-1 mm) while applying TOPSIS multi-criterion decision making to get the optimum process parameters for cutting forces. According to the TOPSIS multi-criterion technique, cutting speed has the biggest contribution (64.17%) when compared to the feed rate (18.12 %). Milling cutting force is analyzed using the Deep learning model and compared the results with experiments and error percentile are calculated to obtain the most optimum model for the prediction. The productivity of the manufacturing product is improved by using simulation software to predict the cutting force and surface roughness and implementing intelligent machine learning tools. The polynomial regression model was used to predict the cutting force on milling Ti alloy and found that linear regression prediction was 220.21 whereas polynomial regression prediction was 222.98 at depth of cut 0.5 mm which is more accurate and the curve is fitted properly with most of the data points.

In this work, effect of multi-axial room temperature forging process on scratch and wear characteristics of Al-7.3 and Al-12.1Si alloys with varying cumulative strains was investigated. Al-7.3 and Al-12.1Si alloy ingots were remelted in a furnace and then poured into a preheated die to produce a cast sample of the desired shape and dimension for the MAF process. These samples were subjected to solution heat treatment before forging Scratch test was conducted to measure the scratch resistance of unprocessed and MAF-processed samples. Dry sliding wear tests were performed on a tribometer (pin-on-disk) at ambient temperatures. MAF-processed materials exhibited better scratch and wear resistance compared to as-cast materials. After MAF, wear mechanisms in both alloys shifted from adhesive and delamination wear to a combination of abrasive and a lesser amount of adhesive wear. Moreover, the degree of delamination significantly decreased after MAF-process. Improved scratch and wear resistance is mainly due to increased microhardness via refinement and improved uniformity in the redistribution of eutectic silicon as well as the strain hardening of the aluminum phase.

Titanium alloy Ti6Al4V is widely used in the production of bone implants due to its favorable mechanical properties and biocompatibility. However, implant failures still occur due to lack of osseointegration, tissue infection, and fatigue. Laser shock peening (LSP) is a surface treatment method that can improve the physical, mechanical, and biological properties of Ti6Al4V implants. This method enhances the fatigue life of implants by inducing compressive residual stress on their surface region. In this study, Ti6Al4V samples were subjected to LSP treatment using different laser power densities (9.6 and 14.9 \({{{\text{GW}}} \mathord{\left/ {\vphantom {{{\text{GW}}} {{\text{cm}}^{2} }}} \right. \kern-0pt} {{\text{cm}}^{2} }}\)) and with (vinyl tape and commercial black color) and without a protective layer. LSP-treated samples with higher power density exhibited maximum compressive residual stresses. Furthermore, hydrophobicity increased in all samples with increasing laser power density. Notably, the surface roughness results demonstrated significant improvement where the roughness increased with increasing the laser power density. The sample without a protective layer exhibited the highest surface roughness, followed by the black color coated and vinyl tape surface protected samples. The residual stress, surface roughness, and hydrophilicity of the samples were evaluated to determine the optimal LSP parameters. Fatigue tests revealed a remarkable enhancement in the fatigue life of the LSPed samples compared to untreated samples (3 and 2.9 times longer life for black-color coated and without coating samples, respectively). Moreover, the microstructure of laser peening samples and the fracture surface of the fatigue samples were characterized using field emission scanning electron microscopy (FE-SEM). To evaluate the biological characteristics of the optimal LSP-treated samples, a hydroxyapatite coating was applied, and their biological characteristics, including cell viability and adhesion, were investigated. Furthermore, the combination of LSP with hydroxyapatite coating offers a potential solution to promote osseointegration and reduce implant failures.

The corrosion behavior of CoCrNi medium-entropy alloy (MEA) in the coastal marine environment polluted by excessive CO2 was investigated. Increasing NaHCO3 concentration expediates the active dissolution of the passive film and damages its protectiveness. The positive half-cycle of AC increases local acidity and encourages Cl− to adsorb on the passivation film, whereas H+ ions are easily adsorbed during the AC-negative half-cycle. H+ and Cl− as aggressive ions can significantly undermine the stability and denseness of passivation film. Furthermore, the interactive effect of alternating current and HCO3− significantly interferes with the passivation of the MEA, contributes to the nucleation of metastable pitting, and increases the occurrence probability of stable pitting, aggravating anti-corrosion performance. The cathodic reaction under the influence of alternating current is dominated by hydrogen evolution; the generated hydrogen atoms can tear the passivation film and deteriorate the corrosion resistance.